Cas no 1211521-34-4 (3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1211521-34-4
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• MDL: MFCD16610120
• CID: 1214184
• PubChem ID: 69615248
• Update Time: 2025-10-30

3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-trifluoromethyl-3-bromo-2-methoxyl pyridine
• 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine
• FCH1344477
• AK159211
• AX8292576
• ST2401841
• DB-165424
• AKOS024463687
• 4-trifluoromethyl-3-bromo-2-methoxylpyridine
• SCHEMBL5942420
• A852770
• MFCD16610120
• CS-0442126
• AS-0703
• 1211521-34-4
• GXBUJGSVYQQGIM-UHFFFAOYSA-N

• MDL： MFCD16610120
• Inchi： 1S/C7H5BrF3NO/c1-13-6-5(8)4(2-3-12-6)7(9,10)11/h2-3H,1H3
• InChI Key： GXBUJGSVYQQGIM-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1C(F)(F)F)OC

Computed Properties

• Exact Mass: 254.95066g/mol
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.7

Additional information on 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine

3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1211521-34-4): A Comprehensive Overview

3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1211521-34-4) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique combination of a bromo substituent, a methoxy group, and a trifluoromethyl moiety, which collectively endow it with a wide range of chemical reactivity and biological activity.

The bromo substituent in 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine makes it an excellent precursor for various cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in the synthesis of complex organic molecules and are widely used in the development of new pharmaceuticals and agrochemicals. The methoxy group, on the other hand, imparts electron-donating properties to the molecule, which can influence its reactivity and stability. The trifluoromethyl moiety is known for its strong electron-withdrawing effect and hydrophobicity, making it a valuable functional group in drug design for improving pharmacokinetic properties and metabolic stability.

Recent studies have highlighted the potential of 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine as a key intermediate in the synthesis of novel compounds with diverse biological activities. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a building block in the development of potent inhibitors of kinases, which are important targets in cancer therapy. The researchers demonstrated that derivatives of 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine exhibited high selectivity and efficacy against specific kinase isoforms, making them promising candidates for further preclinical evaluation.

In another study published in Organic Letters, scientists explored the use of 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine in the synthesis of novel heterocyclic compounds with potential antiviral activity. The researchers employed a series of multistep reactions to transform this compound into a library of pyrazole derivatives, which were then tested for their ability to inhibit viral replication. The results showed that several compounds derived from 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine exhibited significant antiviral activity against a range of viruses, including influenza and herpes simplex virus.

The synthetic versatility of 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine is further exemplified by its application in the development of new materials. A 2020 study published in Advanced Materials reported the use of this compound as a monomer in the synthesis of conjugated polymers with tunable electronic properties. The resulting polymers exhibited excellent performance in organic photovoltaic devices and field-effect transistors, highlighting the potential of 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine as a building block for advanced functional materials.

In addition to its synthetic applications, 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine has also been studied for its potential as a probe molecule in chemical biology. A 2019 study published in Chemical Science demonstrated that this compound could be used to label specific proteins through bioorthogonal click chemistry reactions. The researchers developed a series of bioconjugates based on 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine, which were used to selectively label and visualize target proteins in living cells. This approach has significant implications for understanding protein function and dynamics in cellular contexts.

The safety profile of 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine has been extensively evaluated to ensure its suitability for various applications. Studies have shown that this compound is stable under standard laboratory conditions and can be handled using standard safety protocols. However, as with any chemical reagent, proper handling and storage practices should be followed to minimize potential risks.

In conclusion, 3-Bromo-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1211521-34-4) is a highly valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an excellent starting material for the development of novel compounds with promising biological activities and advanced materials properties. Ongoing research continues to uncover new applications for this versatile compound, solidifying its importance in modern chemical research.